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Compound of Interest

Compound Name: Nvp-aam077

Cat. No.: B10814437

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the stability and recommended storage
conditions for NVP-AAMO77 (also known as PEAQX), a selective NMDA receptor antagonist.
Understanding the stability profile of this compound is critical for ensuring its integrity and
activity in research and development settings. This document summarizes available data on its
storage as a solid and in solution, discusses potential degradation pathways based on its
chemical structure, and provides generalized experimental protocols for stability assessment.

Chemical and Physical Properties

NVP-AAMO77 is a complex molecule containing a quinoxaline-2,3-dione core, a phosphonic
acid group, and a bromophenyl moiety. These structural features influence its solubility,
stability, and handling requirements.
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Property Value Source

(R)-[(S)-1-(4-
bromophenyl)ethylamino]-(2,3-
Chemical Name dioxo-1,2,3,4- [1]

tetrahydroquinoxalin-5-

yl)methylphosphonic acid
Molecular Formula C17H17BrNsOsP [1]
Molecular Weight 454.2 g/mol [1]
Appearance Crystalline solid [1]
Solubility Soluble in water [1]

Storage Conditions and Stability Summary

Proper storage is essential to maintain the potency and purity of NVP-AAMO077. The following
tables summarize the recommended storage conditions for the solid compound and its
solutions based on information from various suppliers.

Recommendati

Condition Temperature Duration Source
ons

Store in a tightly
sealed container,

Long-term
-20°C = 4 years protected from [1]
Storage )
light and
moisture.
Lyophilized Form  -20°C 36 months Keep desiccated. [2]

Solution Storage and Stability
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. Recommendati
Solvent Temperature Duration Source
ons
Aliquot to avoid
Agueous )
) -20°C Up to 3 months multiple freeze- [2]
Solutions
thaw cycles.
Aliquot to avoid
Agqueous )
. -80°C Up to 6 months multiple freeze- [2]
Solutions
thaw cycles.

Potential Degradation Pathways

While specific degradation studies for NVP-AAMO077 are not readily available in the public

domain, its chemical structure, containing quinoxaline and phosphonic acid moieties, suggests

potential degradation pathways.

o Hydrolysis: The phosphonic acid esters are generally susceptible to hydrolysis under both
acidic and basic conditions.[3] The amide linkage could also be susceptible to hydrolysis

under strong acidic or basic conditions.

o Oxidation: The quinoxaline ring system can be susceptible to oxidation. Quaternary salts of

2-alkylquinoxalines are known to be unstable and can be converted into complex colored

products by oxidation.[4][5]

e Photodegradation: Compounds with aromatic rings and conjugated systems, like the

guinoxaline and bromophenyl groups in NVP-AAMO77, can be sensitive to light. It is

recommended to protect the compound from light during storage and handling.

The following diagram illustrates the potential degradation sites on the NVP-AAMO077 molecule.
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Potential Degradation Pathways of NVP-AAMO77

Potential Degradation Sites
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Forced Degradation Experimental Workflow

Base Hydrolysis
(0.1M & 1M NaOH)

Acid Hydrolysis
(0.1M & 1M HCI)

Oxidative Stress Thermal Stress Photostability
(3% H202) (Solid, 60°C) (ICH Q1B)
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Stability-Indicating Method Development Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [NVP-AAMO77: A Comprehensive Technical Guide to
Stability and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10814437#nvp-aam077-stability-and-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.caymanchem.com/product/30622/nvp-aam077
https://www.adooq.cn/nvp-aam077-tetrasodium-hydrate.html
https://www.adooq.cn/nvp-aam077-tetrasodium-hydrate.html
https://www.tandfonline.com/doi/pdf/10.1080/00021369.1983.10865892
https://recipp.ipp.pt/server/api/core/bitstreams/84aa111a-c907-4d92-8257-cd4f763d93e6/content
https://www.ijpsjournal.com/article/A+StateOfTheArt+Overview+of+Quinoxaline+Its+Derivatives+and+Applications
https://www.benchchem.com/product/b10814437#nvp-aam077-stability-and-storage-conditions
https://www.benchchem.com/product/b10814437#nvp-aam077-stability-and-storage-conditions
https://www.benchchem.com/product/b10814437#nvp-aam077-stability-and-storage-conditions
https://www.benchchem.com/product/b10814437#nvp-aam077-stability-and-storage-conditions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10814437?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10814437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

